1-(6-fluoro-1H-indol-3-yl)-2-[4-(2-methoxyphenyl)piperazin-1-yl]ethane-1,2-dione

• IUPAC Name: 1-(6-fluoro-1H-indol-3-yl)-2-[4-(2-methoxyphenyl)piperazin-1-yl]ethane-1,2-dione
• InChI: InChI=1S/C21H20FN3O3/c1-28-19-5-3-2-4-18(19)24-8-10-25(11-9-24)21(27)20(26)16-13-23-17-12-14(22)6-7-15(16)17/h2-7,12-13,23H,8-11H2,1H3
• InChI Key: NHVRDSNTSMEZRH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CCN(CC2)C(=O)C(=O)C3=CNC4=C3C=CC(=C4)F
• Molecular Formula: C21H20FN3O3
• Molecular Weight: 381.4 g/mol

Description

1-(6-fluoro-1H-indol-3-yl)-2-[4-(2-methoxyphenyl)piperazin-1-yl]ethane-1,2-dione is a chemical compound that has been extensively studied for its potential applications in scientific research. It is commonly referred to as FMI-41 and belongs to the class of indole-based compounds.

Mechanism of Action

FMI-41 acts as a partial agonist of the serotonin 5-HT1A receptor, which means that it can activate the receptor but only to a limited extent. This partial activation can lead to a range of biochemical and physiological effects, including the modulation of neurotransmitter release and the regulation of neural activity.
Biochemical and Physiological Effects
FMI-41 has been shown to have a range of biochemical and physiological effects, including the modulation of neurotransmitter release and the regulation of neural activity. It has been shown to increase the release of dopamine and norepinephrine in certain regions of the brain, which may contribute to its potential antidepressant effects.

Advantages and Limitations for Lab Experiments

FMI-41 has several advantages for use in lab experiments. It has a high affinity for the serotonin 5-HT1A receptor, which makes it a useful tool for studying the receptor's function and regulation. However, one limitation of FMI-41 is that it has a relatively short half-life, which can make it difficult to use in certain experiments.

Future Directions

There are several potential future directions for research on FMI-41. One area of interest is the development of new drugs based on the compound's structure and mechanism of action. Another potential direction is the use of FMI-41 as a tool for studying the serotonin 5-HT1A receptor and its role in various physiological and pathological processes. Additionally, further research is needed to fully understand the biochemical and physiological effects of FMI-41 and its potential applications in the treatment of mood disorders.
Conclusion
In conclusion, 1-(6-fluoro-1H-indol-3-yl)-2-[4-(2-methoxyphenyl)piperazin-1-yl]ethane-1,2-dione is a promising compound for scientific research. Its high affinity for the serotonin 5-HT1A receptor and its potential antidepressant effects make it a useful tool for studying the receptor's function and developing new drugs for the treatment of mood disorders. Further research is needed to fully understand the compound's mechanism of action and its potential applications in scientific research.

Synthesis Methods

FMI-41 can be synthesized using a multi-step process that involves the reaction of various chemical reagents. The synthesis method has been described in detail in several research papers, and the compound has been successfully produced in high yields.

Scientific Research Applications

FMI-41 has been extensively studied for its potential applications in scientific research. It has been shown to have a high affinity for the serotonin 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and stress. This makes FMI-41 a potential candidate for the development of new drugs for the treatment of depression, anxiety, and other mood disorders.